Cas no 1216950-54-7 (2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1216950-54-7
• MF: C₁₇H₁₈Cl₃N₃O₂S
• MW: 434.767719745636
• CID: 6288572
• PubChem ID: 16806274
• Update Time: 2025-05-25

2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• SR-01000006665-1
• F0526-1281
• AKOS026678129
• 2-(2,5-dichlorobenzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• SR-01000006665
• 2-[(2,5-dichlorobenzoyl)amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• 1216950-54-7

• Inchi： 1S/C17H17Cl2N3O2S.ClH/c1-2-22-6-5-10-13(8-22)25-17(14(10)15(20)23)21-16(24)11-7-9(18)3-4-12(11)19;/h3-4,7H,2,5-6,8H2,1H3,(H2,20,23)(H,21,24);1H
• InChI Key： YNSOBZFQIMNUBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=C(C(N)=O)C2=C(CN(CC)CC2)S1)=O)Cl.Cl

Computed Properties

• Exact Mass: 433.018531g/mol
• Monoisotopic Mass: 433.018531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

2-(2,5-Dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1216950-54-7, known as 2-(2,5-dichlorobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

Chemical Structure and Synthesis

The molecular structure of 2-(2,5-dichlorobenzamido)-6-ethyl-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is a result of intricate molecular design. The compound features a thienopyridine ring system fused with a benzene ring and substituted with dichlorobenzamido and ethyl groups. This combination of functional groups imparts unique electronic and steric properties to the molecule. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity.

Properties and Applications

One of the most notable properties of this compound is its high thermal stability and solubility in polar solvents. These characteristics make it an ideal candidate for applications in drug delivery systems and polymer additives. Moreover, the presence of electron-withdrawing groups such as dichlorobenzamido enhances its electronic communication capabilities, making it suitable for use in optoelectronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent studies have explored the potential of this compound as a building block for advanced materials. For instance, researchers have demonstrated its ability to form self-assembled monolayers (SAMs) on various substrates, which can be utilized in the development of sensors and nanoscale devices. The integration of this compound into polymer matrices has also shown promise for creating high-performance composites with enhanced mechanical and electrical properties.

Biological Activity and Medicinal Chemistry

In the realm of medicinal chemistry, 2-(2,5-dichlorobenzamido)-6-ethyl-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has exhibited significant biological activity in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases. For example, recent research has highlighted its anti-inflammatory properties through inhibition of cyclooxygenase (COX) enzymes. Additionally, studies have shown that this compound demonstrates selective cytotoxicity against cancer cells without significantly affecting normal cells.

The dichlorobenzamido group plays a crucial role in these biological activities by enhancing the molecule's bioavailability and receptor binding affinity. Furthermore, the ethyl substituent contributes to the compound's lipophilicity, which is essential for crossing biological membranes. These findings underscore its potential as a lead compound for drug discovery programs targeting inflammatory diseases and cancer.

Environmental Impact and Safety Considerations

While exploring the applications of 1216950-54-7, it is imperative to consider its environmental impact and safety profile. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity in experimental animals when administered at therapeutic doses. However, further investigations are required to assess its long-term effects on ecosystems and human health.

To mitigate potential risks associated with its production and use, researchers are developing eco-friendly synthesis routes that minimize waste generation and energy consumption. The adoption of green chemistry principles in manufacturing processes can significantly reduce the environmental footprint of this compound while maintaining its desirable properties.

Future Directions

The future prospects for 1216950-54-7 are promising given its versatile properties and emerging applications across multiple disciplines. Ongoing research is focused on optimizing its pharmacokinetic profile for improved therapeutic efficacy while ensuring safety profiles are favorable for clinical translation.

In conclusion, 1216950-54-7, or 2-(2